Cas no 933707-32-5 (1-(1,3-Thiazol-2-yl)piperidin-3-amine)

1-(1,3-Thiazol-2-yl)piperidin-3-amine is a heterocyclic compound featuring a piperidine core substituted with a thiazole moiety at the 2-position and an amine group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The thiazole ring enhances electron-rich characteristics, while the piperidine scaffold offers conformational flexibility, making it a versatile intermediate in medicinal chemistry. Its amine functionality allows for further derivatization, enabling the synthesis of diverse bioactive molecules. The compound's stability and well-defined synthetic route ensure reproducibility, making it suitable for research and development in drug discovery and material science.
1-(1,3-Thiazol-2-yl)piperidin-3-amine structure
933707-32-5 structure
Product Name:1-(1,3-Thiazol-2-yl)piperidin-3-amine
CAS No:933707-32-5
MF:C8H13N3S
MW:183.273919820786
CID:5043171
PubChem ID:18446043
Update Time:2025-06-25

1-(1,3-Thiazol-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-thiazol-2-yl)piperidin-3-amine
    • 1-(thiazol-2-yl)piperidin-3-amine
    • 1-(1,3-Thiazol-2-yl)piperidin-3-amine
    • Inchi: 1S/C8H13N3S/c9-7-2-1-4-11(6-7)8-10-3-5-12-8/h3,5,7H,1-2,4,6,9H2
    • InChI Key: BGILKUDVVFXDRH-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1N1CCCC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • XLogP3: 1
  • Topological Polar Surface Area: 70.4

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Additional information on 1-(1,3-Thiazol-2-yl)piperidin-3-amine

Comprehensive Overview of 1-(1,3-Thiazol-2-yl)piperidin-3-amine (CAS No. 933707-32-5): Properties, Applications, and Research Insights

1-(1,3-Thiazol-2-yl)piperidin-3-amine (CAS No. 933707-32-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, characterized by the fusion of a thiazole ring and a piperidine moiety, serves as a pivotal intermediate in the synthesis of biologically active molecules. Its molecular formula, C8H13N3S, underscores its potential as a building block for drug discovery, particularly in targeting central nervous system (CNS) disorders and antimicrobial agents.

In recent years, the demand for 1-(1,3-Thiazol-2-yl)piperidin-3-amine has surged, driven by its relevance in medicinal chemistry and crop protection. Researchers are increasingly exploring its derivatives for their neuroprotective and anti-inflammatory properties, aligning with global trends in addressing neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its thiazole component is known for enhancing bioavailability and metabolic stability, making it a hotspot for optimizing drug candidates.

The synthesis of CAS No. 933707-32-5 typically involves multi-step organic reactions, including cyclization and amination strategies, to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed for quality control, ensuring compliance with regulatory standards. This meticulous process underscores the compound's role in high-value chemical manufacturing, where precision and scalability are paramount.

From an industrial perspective, 1-(1,3-Thiazol-2-yl)piperidin-3-amine is often utilized in custom synthesis and contract research organizations (CROs). Its adaptability in structure-activity relationship (SAR) studies makes it indispensable for designing next-generation therapeutics. Notably, the compound's logP and pKa values are frequently analyzed to predict its behavior in biological systems, a topic widely searched by computational chemists and pharmacokinetics experts.

Environmental and safety profiles of 933707-32-5 are also critical discussion points. While the compound is not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended during laboratory operations. This aligns with the growing emphasis on green chemistry and sustainable practices in chemical research, a trend reflected in academic and industrial discourse.

Looking ahead, the exploration of 1-(1,3-Thiazol-2-yl)piperidin-3-amine derivatives is expected to expand, particularly in precision medicine and agrochemical innovation. With the rise of AI-driven drug discovery, computational models are increasingly used to predict the compound's interactions with biological targets, a topic frequently queried in scientific databases and patent literature. This intersection of chemistry and technology positions CAS No. 933707-32-5 as a cornerstone of future scientific breakthroughs.

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